Cas no 1784994-79-1 (2-Bromo-1-chloro-4-(1,1-difluoroethyl)benzene)

• Product Name: 2-Bromo-1-chloro-4-(1,1-difluoroethyl)benzene
• CAS No: 1784994-79-1
• MF: C₈H₆BrClF₂
• MW: 255.487047672272
• MDL: MFCD32662625
• CID: 5407641
• PubChem ID: 84708619
• Update Time: 2025-08-03

2-Bromo-1-chloro-4-(1,1-difluoroethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-chloro-4-(1,1-difluoroethyl)benzene

• MDL： MFCD32662625
• Inchi： 1S/C8H6BrClF2/c1-8(11,12)5-2-3-7(10)6(9)4-5/h2-4H,1H3
• InChI Key： LNGBNHWSNBHJFE-UHFFFAOYSA-N
• SMILES： C(C1C=CC(Cl)=C(Br)C=1)(F)(F)C

Additional information on 2-Bromo-1-chloro-4-(1,1-difluoroethyl)benzene

Chemical Profile of 2-Bromo-1-chloro-4-(1,1-difluoroethyl)benzene (CAS No. 1784994-79-1)

2-Bromo-1-chloro-4-(1,1-difluoroethyl)benzene is a halogenated aromatic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its versatile structural framework. This compound, identified by the CAS number 1784994-79-1, represents a synthetic intermediate with potential applications in the development of novel bioactive molecules. The presence of both bromo and chloro substituents on the benzene ring, coupled with a 1,1-difluoroethyl side chain, endows it with unique electronic and steric properties that make it a valuable scaffold for further derivatization.

The structural composition of 2-Bromo-1-chloro-4-(1,1-difluoroethyl)benzene is characterized by a benzene core substituted at the 2-position with a bromine atom, at the 1-position with a chlorine atom, and at the 4-position with a 1,1-difluoroethyl group. This specific arrangement of functional groups allows for diverse chemical transformations, including nucleophilic aromatic substitution, cross-coupling reactions, and metal-catalyzed functionalization. Such reactivity is highly conducive to the synthesis of more complex molecules, making this compound a promising building block in medicinal chemistry.

In recent years, there has been growing interest in halogenated aromatic compounds due to their role as key intermediates in the synthesis of pharmaceuticals. The bromine and chlorine atoms in 2-Bromo-1-chloro-4-(1,1-difluoroethyl)benzene serve as excellent handles for further functionalization. For instance, palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings can be employed to introduce various aryl or heteroaryl groups onto the benzene ring. Additionally, the 1,1-difluoroethyl side chain introduces fluorine atoms, which are known to enhance metabolic stability and binding affinity in drug candidates.

One of the most compelling aspects of 2-Bromo-1-chloro-4-(1,1-difluoroethyl)benzene is its potential application in the development of small-molecule inhibitors targeting enzyme-catalyzed biological pathways. The unique electronic properties arising from the halogen substituents and the fluorinated side chain make this compound an attractive candidate for modulating enzyme activity. For example, studies have shown that halogenated aromatic compounds can act as scaffolds for kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The structural features of 2-Bromo-1-chloro-4-(1,1-difluoroethyl)benzene align well with these requirements, suggesting its utility in such applications.

Recent advancements in computational chemistry have further highlighted the significance of 2-Bromo-1-chloro-4-(1,1-difluoroethyl)benzene as a pharmacophore. Molecular modeling studies indicate that this compound can effectively interact with biological targets due to its optimized shape and electronic distribution. The presence of both electrophilic and nucleophilic centers allows for multiple points of interaction with proteins or nucleic acids. This dual functionality makes it an ideal candidate for designing molecules with high selectivity and potency.

The synthesis of 2-Bromo-1-chloro-4-(1,1-difluoroethyl)benzene typically involves multi-step organic transformations starting from commercially available precursors. A common synthetic route includes halogenation reactions followed by alkylation with a 1,1-difluoroethyl Grignard reagent or other suitable electrophiles. The choice of synthetic methodology depends on factors such as yield optimization, scalability, and cost-effectiveness. Recent improvements in catalytic systems have enabled more efficient and sustainable routes to this compound, aligning with green chemistry principles.

In conclusion,2-Bromo-1-chloro-4-(1,1-difluoroethyl)benzene (CAS No. 1784994-79-1) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of halogen substituents and fluorinated side chain makes it a versatile intermediate for synthesizing bioactive molecules. As our understanding of enzyme mechanisms and drug design continues to evolve,2-Bromo-1-chloro-4-(1,1-difluoroethyl)benzene is poised to play an increasingly important role in the development of novel therapeutics.